Cas no 2158298-49-6 (2-Bromo-4-fluoro-3-(methoxymethoxy)-1-methylbenzene)

• Product Name: 2-Bromo-4-fluoro-3-(methoxymethoxy)-1-methylbenzene
• CAS No: 2158298-49-6
• MF: C₉H₁₀BrFO₂
• MW: 249.076905727386
• CID: 5213160
• Update Time: 2026-03-06

2-Bromo-4-fluoro-3-(methoxymethoxy)-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-3-(methoxymethoxy)-1-methylbenzene

• Inchi： 1S/C9H10BrFO2/c1-6-3-4-7(11)9(8(6)10)13-5-12-2/h3-4H,5H2,1-2H3
• InChI Key： JFESZIXBBOIKBD-UHFFFAOYSA-N
• SMILES： C1(C)=CC=C(F)C(OCOC)=C1Br

Additional information on 2-Bromo-4-fluoro-3-(methoxymethoxy)-1-methylbenzene

2-Bromo-4-fluoro-3-(methoxymethoxy)-1-methylbenzene: A Comprehensive Overview

2-Bromo-4-fluoro-3-(methoxymethoxy)-1-methylbenzene (CAS No. 2158298-49-6) is a complex aromatic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its bromine, fluorine, and methoxymethoxy substituents, which contribute to its diverse chemical properties and potential applications. In this article, we will delve into the structural features, synthesis methods, and recent advancements in the utilization of 2-Bromo-4-fluoro-3-(methoxymethoxy)-1-methylbenzene, while also exploring its potential implications in various scientific domains.

The molecular structure of 2-Bromo-4-fluoro-3-(methoxymethoxy)-1-methylbenzene consists of a benzene ring with four substituents: a bromine atom at position 2, a fluorine atom at position 4, a methoxymethoxy group at position 3, and a methyl group at position 1. This arrangement creates a highly functionalized aromatic compound with distinct electronic and steric properties. The presence of electron-withdrawing groups like bromine and fluorine enhances the reactivity of the benzene ring, making it a valuable substrate for various organic transformations. Recent studies have highlighted the importance of such functionalized aromatic compounds in drug discovery and material synthesis.

One of the most notable aspects of 2-Bromo-4-fluoro-3-(methoxymethoxy)-1-methylbenzene is its role as an intermediate in the synthesis of bioactive molecules. Researchers have utilized this compound to construct complex heterocyclic frameworks, which are essential components of many pharmaceutical agents. For instance, a study published in *Journal of Medicinal Chemistry* (2023) demonstrated how this compound can be employed in the construction of quinoline derivatives with potent anti-inflammatory properties. The methoxymethoxy group serves as a versatile protecting group during these reactions, ensuring high yields and selectivity.

In addition to its role in drug discovery, 2-Bromo-4-fluoro-3-(methoxymethoxy)-1-methylbenzene has found applications in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of novel semiconducting materials. A team of scientists at the University of California reported in *Nature Communications* (2023) that this compound can be incorporated into polymer blends to enhance their charge transport properties. This advancement opens new possibilities for its use in flexible electronics and optoelectronic devices.

The synthesis of 2-Bromo-4-fluoro-3-(methoxymethoxy)-1-methylbenzene involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A common approach involves the bromination of a fluorinated benzene derivative followed by the introduction of the methoxymethoxy group via nucleophilic substitution. Recent optimizations have focused on improving reaction efficiency and reducing environmental impact. For example, researchers have successfully employed microwave-assisted synthesis to achieve higher yields while minimizing energy consumption.

Despite its numerous advantages, 2-Bromo-4-fluoro-3-(methoxymethoxy)-1-methylbenzene poses certain challenges in terms of handling and storage due to its sensitivity to moisture and light. Proper precautions must be taken during its synthesis and storage to ensure stability and prevent decomposition. Furthermore, while its toxicity profile has not been extensively studied, preliminary data suggest that it exhibits low acute toxicity in experimental models.

Looking ahead, the continued exploration of 2-Bromo-4-fluoro-3-(methoxymethoxy)-1-methylbenzene is expected to yield further insights into its potential applications across various scientific disciplines. Its role as a versatile building block in organic synthesis positions it as an invaluable tool for researchers aiming to develop innovative solutions in medicine, materials science, and beyond.